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Compound of Interest

Compound Name: (1S)-(+)-Menthyl chloroformate

Cat. No.: B107479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(1S)-(+)-Menthyl chloroformate is a widely utilized chiral derivatizing agent in synthetic and

analytical chemistry. Derived from the naturally abundant and optically pure (+)-menthol, this

reagent plays a crucial role in the resolution of racemic mixtures of amines, alcohols, and other

nucleophilic compounds. Its application is particularly significant in the pharmaceutical industry,

where the stereochemistry of a drug molecule is critical to its therapeutic efficacy and safety.

This technical guide provides an in-depth overview of the commercial availability of high-purity

(1S)-(+)-Menthyl chloroformate, detailed experimental protocols for its use in diastereomeric

derivatization, and methods for the subsequent separation and analysis of the resulting

diastereomers.

Commercial Availability and Specifications
High-purity (1S)-(+)-Menthyl chloroformate is commercially available from several reputable

chemical suppliers. The quality and specifications of the reagent are critical for achieving high

diastereoselectivity and accurate analytical results. The table below summarizes the offerings

from prominent suppliers.
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Supplier
Product
Number

Purity/Enantio
meric Excess
(ee)

Available
Quantities

CAS Number

Sigma-Aldrich

(Merck)
378712

ee: 97% (GLC)

[1]
5 mL, 25 mL 7635-54-3[1]

Santa Cruz

Biotechnology
sc-239105 Not specified

Contact for

availability
7635-54-3[2]

ChemFaces CFN98124 >=98%[3] 10mg 7635-54-3[3]

Fisher Scientific

(distributor for

Sigma-Aldrich)

378712 ee: 97% (GLC) 5 mL 7635-54-3[4]

Alkali Scientific

(distributor for

MilliporeSigma)

378712-5ML ee: 97% (GLC) 5 mL 7635-54-3

Core Principles of Chiral Resolution
The fundamental principle behind the use of (1S)-(+)-Menthyl chloroformate as a chiral

resolving agent lies in the conversion of a mixture of enantiomers into a mixture of

diastereomers. Enantiomers possess identical physical properties, making their direct

separation challenging. However, when reacted with an enantiomerically pure reagent like

(1S)-(+)-Menthyl chloroformate, they form diastereomers which have distinct physical

properties, including different boiling points, melting points, and chromatographic retention

times. This allows for their separation using standard laboratory techniques such as

chromatography or crystallization.

The reaction of (1S)-(+)-Menthyl chloroformate with a racemic amine or alcohol proceeds via

nucleophilic acyl substitution to form diastereomeric carbamates or carbonates, respectively.
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Reactants

ProductsRacemic Amine
(R-NH2 and S-NH2)

Diastereomeric Carbamates
(R,S)-Carbamate and (S,S)-Carbamate

+ (1S)-(+)-Menthyl
Chloroformate

(1S)-(+)-Menthyl
Chloroformate
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Chiral Resolution Workflow

Racemic Mixture
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Mixture of Diastereomers
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Chromatographic Separation
(GC or HPLC)

Separated Diastereomers

Cleavage of
Chiral Auxiliary
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Chiral Auxiliary
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Enantiomerically Pure
S-Amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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